Cas no 31872-78-3 (5-Bromo-4-methoxypyridin-3-amine)

• Product Name: 5-Bromo-4-methoxypyridin-3-amine
• CAS No: 31872-78-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD11100691
• CID: 830575
• PubChem ID: 53435822
• Update Time: 2025-06-07

5-Bromo-4-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxypyridin-3-amine
• 3-amino-5-bromo-4-methoxypyridine
• 3-Amino-4-methoxy-5-brompyridin
• 5-bromanyl-4-methoxy-pyridin-3-amine
• 5-bromo-4-methoxy-3-pyridinamine
• 5-bromo-4-methoxy-pyridin-3-ylamine
• EN300-1296237
• DTXSID90700784
• AS-78347
• AKOS015966251
• DB-068541
• SY022536
• 31872-78-3
• MFCD11100691
• AC-27527
• I11194

• MDL： MFCD11100691
• Inchi： 1S/C6H7BrN2O/c1-10-6-4(7)2-9-3-5(6)8/h2-3H,8H2,1H3
• InChI Key： PXNPKRYTAZQZHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OC)N

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.622
• Boiling Point: 304 ºC
• Flash Point: 138 ºC
• Refractive Index: 1.602
• PSA: 48.14000
• LogP: 2.01610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-4-methoxypyridin-3-amine

Professional Introduction to 5-Bromo-4-methoxypyridin-3-amine (CAS No. 31872-78-3)

5-Bromo-4-methoxypyridin-3-amine, with the chemical formula C₆H₆BrN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both bromine and methoxy substituents on the pyridine ring enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The CAS number 31872-78-3 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, featuring a bromine atom at the 5-position and a methoxy group at the 4-position, along with an amine group at the 3-position, provides multiple sites for functionalization. This versatility has led to its extensive use in drug discovery and development programs.

In recent years, 5-Bromo-4-methoxypyridin-3-amine has garnered attention for its role in the synthesis of biologically active compounds. The bromine substituent, in particular, serves as an excellent handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of diverse pharmacophores.

One of the most compelling applications of 5-Bromo-4-methoxypyridin-3-amine is in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer metabolism. The amine group at the 3-position allows for facile derivatization into potent pharmacological agents by introducing additional functional groups such as carboxylic acids, amides, or alcohols.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. The structural motif of 5-Bromo-4-methoxypyridin-3-amine has been incorporated into several lead compounds that are currently undergoing preclinical evaluation. These compounds exhibit promising activities against a range of diseases, including oncological disorders and inflammatory conditions.

The methoxy group at the 4-position of 5-Bromo-4-methoxypyridin-3-amine plays a crucial role in modulating the electronic properties of the pyridine ring. This feature is particularly useful in designing molecules with specific binding affinities to biological targets. Additionally, the bromine atom can be selectively removed or replaced under controlled conditions, allowing for fine-tuning of the compound's pharmacokinetic profile.

In industrial settings, 5-Bromo-4-methoxypyridin-3-amine is synthesized through multi-step organic transformations that often involve halogenation and methylation reactions. The efficiency of these synthetic routes is critical for large-scale production, ensuring high yields and minimal byproducts. Recent improvements in catalytic systems have enabled more sustainable and cost-effective manufacturing processes.

The growing demand for 5-Bromo-4-methoxypyridin-3-amine has prompted researchers to explore novel synthetic methodologies. For example, transition-metal-catalyzed reactions have been optimized to enhance selectivity and reduce reaction times. These innovations not only improve production efficiency but also open up new avenues for structural diversification.

From an academic perspective, 5-Bromo-4-methoxypyridin-3-amine serves as a model compound for studying electronic effects and steric interactions within heterocyclic systems. Its well-documented reactivity patterns provide valuable insights into molecular design principles that can be applied to other nitrogen-containing heterocycles.

The pharmaceutical industry continues to leverage 5-Bromo-4-methoxypyridin-3-amine as a key intermediate in developing novel therapeutics. Its incorporation into drug candidates has led to several patents being filed by major pharmaceutical companies. These patents underscore its significance as a versatile building block in medicinal chemistry.

Future research directions may focus on expanding the scope of applications for 5-Bromo-4-methoxypyridin-3-amine, particularly in areas such as antiviral and anti-inflammatory drug discovery. The compound's unique structural features make it an attractive candidate for generating innovative molecular architectures with enhanced biological activity.

In conclusion, 5-Bromo-4-methoxypyridin-3-am ine (CAS No. 31872-78) represents a cornerstone compound in modern chemical synthesis and drug development. Its broad utility across multiple therapeutic areas highlights its importance as a chemical entity with far-reaching implications for science and industry.